5-Chloro-3-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(2-chloro-4-ethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H12Cl2O3/c1-2-20-12-3-4-13(14(17)8-12)9-5-10(15(18)19)7-11(16)6-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: YLUCNGPYUPLXRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O)Cl
• Molecular Formula: C15H12Cl2O3
• DSSTOX Substance ID: DTXSID40691693
• Molecular Weight: 311.2 g/mol
• CAS RN: 1261993-94-5

Description

5-Chloro-3-(2-chloro-4-ethoxyphenyl)benzoic acid, commonly referred to as 5-Chloro-3-CEPA, is a synthetic organic compound with a molecular formula of C14H10Cl2O3. It is a colorless crystalline solid with a melting point of 117-118 °C. 5-Chloro-3-CEPA is used in a wide range of scientific research applications, including as a reagent in organic synthesis, as a catalyst in certain reactions, and as a fluorescent probe in biochemistry and molecular biology.

Scientific Research Applications

5-Chloro-3-CEPA has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in certain reactions, and as a fluorescent probe in biochemistry and molecular biology. In organic synthesis, 5-Chloro-3-CEPA has been used as an intermediate for the synthesis of various compounds, including pharmaceuticals, dyes, and agrochemicals. In certain reactions, it has been used as a catalyst for the synthesis of various compounds, including heterocycles and amines. In biochemistry and molecular biology, 5-Chloro-3-CEPA has been used as a fluorescent probe to detect the presence of certain proteins and enzymes.

Mechanism of Action

5-Chloro-3-CEPA is believed to act as a reversible inhibitor of certain enzymes. It is thought to bind to the active site of the enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. In addition, it is thought to bind to the allosteric site of the enzyme, altering its conformation and preventing it from catalyzing the reaction.
Biochemical and Physiological Effects
5-Chloro-3-CEPA has been shown to have a variety of biochemical and physiological effects. In cell culture studies, it has been shown to inhibit the growth of certain cancer cell lines. In animal studies, it has been shown to reduce inflammation and pain. In addition, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

5-Chloro-3-CEPA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. In addition, it is soluble in a variety of organic solvents, making it easy to work with in a laboratory setting. However, it has some limitations. It is not very soluble in aqueous solutions, making it difficult to use in certain types of experiments. In addition, it is not very stable in light and heat, making it difficult to store and transport.

Future Directions

There are a number of potential future directions for research on 5-Chloro-3-CEPA. One potential direction is to study its effects on other enzymes and proteins. In addition, further research could be done on its effects on other cell types, as well as its potential as a therapeutic agent. Another potential direction is to study its effects on other physiological processes, such as inflammation, pain, and immune responses. Finally, further research could be done to explore its potential use as a fluorescent probe in other areas of science, such as biophysics and nanotechnology.

Synthesis Methods

5-Chloro-3-CEPA can be synthesized using a two-step process involving the reaction of 4-ethoxyphenylacetic acid with chloroacetyl chloride, followed by the reaction of the resulting 4-chloro-3-ethoxyphenylacetic acid with sodium hypochlorite. The first reaction involves the condensation of 4-ethoxyphenylacetic acid with chloroacetyl chloride in the presence of pyridine, giving 4-chloro-3-ethoxyphenylacetic acid as the product. The second reaction involves the reaction of the 4-chloro-3-ethoxyphenylacetic acid with sodium hypochlorite, giving 5-chloro-3-CEPA as the product.